N'-[(5-bromo-2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 5-bromo-2-chlorobenzoate
• InChI: InChI=1S/C14H9BrClN3O4/c15-9-4-5-12(16)11(7-9)14(20)23-18-13(17)8-2-1-3-10(6-8)19(21)22/h1-7H,(H2,17,18)
• InChI Key: IHLPNZUGTWTWGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=NOC(=O)C2=C(C=CC(=C2)Br)Cl)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C(=N/OC(=O)C2=C(C=CC(=C2)Br)Cl)/N
• Molecular Formula: C14H9BrClN3O4
• Molecular Weight: 398.59 g/mol

Description

N'-[(5-bromo-2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known by its chemical formula, C16H8BrClN4O5, and is often abbreviated as BCN. In

Mechanism of Action

The mechanism of action of BCN involves the inhibition of tubulin polymerization, a process essential for cell division. BCN binds to the colchicine site on tubulin, preventing the formation of microtubules and disrupting the proper functioning of the mitotic spindle. This ultimately leads to the inhibition of cell division and the induction of apoptosis.
Biochemical and physiological effects:
BCN has been shown to exhibit a range of biochemical and physiological effects in various cell types. It has been found to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and DNA damage. BCN has also been shown to activate the p53 pathway, a tumor suppressor pathway that plays a critical role in regulating cell growth and preventing the development of cancer.

Advantages and Limitations for Lab Experiments

BCN has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. BCN also exhibits high potency against cancer cells, making it a promising candidate for the development of anti-cancer drugs.
However, there are also some limitations to using BCN in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on different cell types. Additionally, BCN has not yet been tested in clinical trials, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on BCN. One area of interest is the development of BCN-based anti-cancer drugs. BCN has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in humans.
Another area of interest is the investigation of BCN's effects on different cell types. BCN has been shown to exhibit anti-cancer activity against various types of cancer cells, but its effects on normal cells are still unclear. Further research is needed to determine whether BCN has any toxic effects on normal cells.
In conclusion, N'-[(5-bromo-2-chlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is a promising compound for scientific research in the field of medicine. Its anti-cancer activity and mechanism of action make it a promising candidate for the development of anti-cancer drugs. Further research is needed to fully understand its effects on different cell types and its safety and efficacy in humans.

Synthesis Methods

The synthesis of BCN involves the reaction of 5-bromo-2-chlorobenzoic acid with 3-nitrobenzenecarboximidamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst. The resulting product is then purified through column chromatography to obtain BCN in its pure form.

Scientific Research Applications

BCN has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. BCN has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.